3-benzyl-5-methyl-2,4-dioxo-N-(3-phenylpropyl)-2,3,4,5-tetrahydro-1H-pyrrolo[3,2-d]pyrimidine-7-carboxamide

• IUPAC Name: 3-benzyl-5-methyl-2,4-dioxo-N-(3-phenylpropyl)-1H-pyrrolo[3,2-d]pyrimidine-7-carboxamide
• InChI: InChI=1S/C24H24N4O3/c1-27-16-19(22(29)25-14-8-13-17-9-4-2-5-10-17)20-21(27)23(30)28(24(31)26-20)15-18-11-6-3-7-12-18/h2-7,9-12,16H,8,13-15H2,1H3,(H,25,29)(H,26,31)
• InChI Key: YDSNANXTJKZJDC-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C2=C1C(=O)N(C(=O)N2)CC3=CC=CC=C3)C(=O)NCCCC4=CC=CC=C4
• Molecular Formula: C24H24N4O3
• Molecular Weight: 416.5 g/mol

Description

This compound is a novel series of 1,3,4-thiadiazoles, 5-arylazothiazoles, and hexahydropyrimido-[4,5-d][1,2,4]triazolo[4,3-a]pyrimidines. It has a molecular formula of C15H12N2O4S, an average mass of 316.332 Da, and a monoisotopic mass of 316.051788 Da.

Synthesis Analysis

The compound was synthesized via the reaction of hydrazonoyl halides with each of alkyl carbothioates, carbothioamides, and 7-thioxo-5,6,7,8-tetrahydropyrimido-[4,5-d]pyrimidine-2,4(1H,3H)-diones in the presence of triethylamine.

Molecular Structure Analysis

The structures of the newly synthesized compounds were established based on their spectral data, elemental analyses, and alternative synthetic routes whenever possible.

Chemical Reactions Analysis

Hydrazonoyl halides have been widely used as reagents for the synthesis of heterocyclic compounds, both through condensation reactions, and as precursors of nitrilimines, which can undergo cycloaddition with dipolarophiles.

Physical And Chemical Properties Analysis

The compound has a density of 1.5±0.1 g/cm3, a boiling point of 627.0±65.0 °C at 760 mmHg, and a vapor pressure of 0.0±1.9 mmHg at 25°C. It also has an enthalpy of vaporization of 97.6±3.0 kJ/mol and a flash point of 333.0±34.3 °C.

Scientific Research Applications

Anti-Inflammatory and Analgesic Properties

• found that related indole derivatives exhibited anti-inflammatory and analgesic activities. While not directly tested for this compound, its structural similarity suggests potential in these areas.

Antimicrobial Activity

• . Further research could investigate its effectiveness against specific pathogens.

Mechanism of Action

While the specific mechanism of action for this compound is not mentioned in the search results, it’s worth noting that similar compounds have shown a broad spectrum of biological activities, including antimicrobial, anticancer, antioxidant, antidepressant, anticonvulsant, and antihypertensive activity.

Safety and Hazards

While specific safety and hazard information for this compound is not available in the search results, it’s generally advisable to use protective measures when handling chemical compounds to avoid potential allergic reactions or other hazards.